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Compound of Interest

Compound Name: Ethylmalonic acid-d3

Cat. No.: B1433853 Get Quote

Essential Safety and Handling Guide for
Ethylmalonic Acid-d3
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Ethylmalonic acid-d3. It outlines the necessary

personal protective equipment (PPE), handling procedures, and disposal plans to ensure a

safe laboratory environment.

Hazard Identification and Classification
Ethylmalonic acid-d3 is classified as a substance that can cause skin and eye irritation.[1] It

may also cause respiratory irritation.[1][2] As a deuterated compound, it is a stable isotope and

not radioactive.[3]

GHS Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]
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The following personal protective equipment is mandatory when handling Ethylmalonic acid-
d3 to minimize exposure and ensure personal safety.

PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times.

Chemical safety goggles are

recommended. A face shield

can be worn over safety

glasses for additional

protection from splashes.[1][4]

[5][6]

Hand Protection Chemical-resistant Gloves

Wear suitable protective

gloves. Nitrile or neoprene

gloves are generally

recommended for handling

organic acids. Always inspect

gloves for tears or holes before

use.[1][5]

Body Protection Laboratory Coat

A lab coat or smock should be

worn to protect against skin

contact and contamination of

personal clothing.[7][8]

Respiratory Protection Respirator

In case of inadequate

ventilation or when handling

the powder outside of a fume

hood, a NIOSH-approved

respirator for dusts and organic

vapors should be used.[1][9]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Always handle Ethylmalonic acid-d3 in a well-ventilated area.[1]
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Use a chemical fume hood for all procedures that may generate dust or aerosols.[7]

2. Personal Preparation:

Ensure all required PPE is clean, in good condition, and properly worn before handling the

compound.

Tie back long hair and remove any dangling jewelry.

Do not wear open-toed shoes or sandals in the laboratory.[8]

3. Handling the Compound:

Before use, carefully read the label on the container twice.[7]

Avoid breathing dust or mist.[1]

Prevent contact with skin and eyes.[1][6]

Measure and weigh the compound carefully to avoid creating dust.

If the compound needs to be dissolved, use appropriate anhydrous solvents in a closed

system if possible.[10]

4. In Case of a Spill:

If a spill occurs, clean it up immediately.[7]

For solid spills, carefully sweep up the material and place it in a designated waste container.

Avoid generating dust.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

5. Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[1][7]

Do not eat, drink, or smoke in the laboratory.[8]
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Disposal Plan
All waste containing Ethylmalonic acid-d3 must be treated as chemical waste and disposed of

according to institutional and local regulations.

Solid Waste: Place any unused compound and contaminated disposable materials (e.g.,

gloves, weighing paper) in a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect all solutions containing Ethylmalonic acid-d3 in a designated, labeled

waste container. Do not pour down the sink.[7]

Contaminated Glassware: Rinse glassware thoroughly with an appropriate solvent, and

collect the rinsate as chemical waste before washing.

Quantitative Data Summary
Property Value Source

Molecular Formula C5D3H5O4 [1]

Molecular Weight ~135.1 g/mol [11]

Physical State Solid (Powder) [6][12]

Appearance Off-white [6][12]

Melting Point 109 - 114 °C [6][12]

Purity ≥98% [13]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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